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Compound of Interest

Compound Name: 2,2-Diphenyilglycine

Cat. No.: B147090

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of 2,2-Diphenylglycine, a compound utilized in amination
reactions and as an intermediate in pharmaceutical and organic synthesis.[1][2][3] Adherence
to these procedural steps is critical for safe handling and disposal.

Chemical Profile: 2,2-Diphenylglycine is a white, odorless powder.[4][5] While it is not
classified as a hazardous substance, observing good industrial hygiene and safety practices is
essential to minimize any potential risks.[4]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling

2,2-Diphenylglycine.
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Specifications and

Body Part Protection Type
Standards
o Conforming to European
Safety glasses with side
Eyes/Face ) Standard EN 166 or
shields or goggles )
equivalent.
Chemical-resistant gloves.
Inspect before use and
Hands Protective gloves observe manufacturer's
instructions on permeability
and breakthrough time.
Laboratory coat or appropriate )
Body To prevent skin exposure.

protective clothing

Respiratory

Not required under normal use

conditions

If dust is generated and
ventilation is inadequate, a
NIOSH-approved respirator

may be necessary.

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.

Confirm that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and materials before handling the compound.

Inspect all PPE for integrity before use.

. Donning PPE:

Put on a laboratory coat.

Wear safety glasses with side shields or goggles.
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Don chemical-resistant gloves.
. Handling the Compound:
Handle 2,2-Diphenylglycine as a solid powder.[4][5]
Avoid contact with skin and eyes.[4][5]
Do not breathe in the dust.[4][5]
Take precautionary measures against static discharges.[5]

Keep the container tightly closed when not in use and store in a dry, cool, and well-ventilated
place.[4][5]

. Decontamination and Doffing PPE:
Clean the work area thoroughly after handling is complete.
Remove gloves using a technique that avoids skin contamination.
Wash hands thoroughly with soap and water after removing gloves.[4]
Remove lab coat and store it appropriately.

Disposal Plan

e Waste Collection: Collect 2,2-Diphenylglycine waste and any contaminated materials (e.g.,
gloves, weighing paper) in a clearly labeled, sealed container for chemical waste.

» Disposal Method: Dispose of the waste in accordance with all applicable federal, state, and
local environmental regulations. Do not allow the chemical to enter drains.

Emergency First Aid Procedures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[4][5]
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» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[4][5]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[4][5]

 Ingestion: Clean mouth with water and get medical attention.[4][5]

Workflow for Safe Handling of 2,2-Diphenylglycine
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Workflow for Safe Handling of 2,2-Diphenylglycine
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- Lab Coat
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Emergency Preparedness

- Know Location of Eyewash/Shower
- Review First Aid Procedures

Proceed

Handling 2,2-Diphenylglycine
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- Prevent Skin/Eye Contact

ask Complete During & After Handling

Decontamination Waste Disposal
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- Decontaminate Equipment - Follow Institutional Protocols

Proceed

Doff PPE
- Remove Gloves Correctly
- Remove Lab Coat

Personal Hygiene

- Wash Hands Thoroughly
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Caption: Logical workflow for the safe handling of 2,2-Diphenylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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